Trichloroacetyl chloride
Overview
Description
Trichloroacetyl chloride is the acyl chloride of trichloroacetic acid . It is used in the manufacture of pharmaceuticals and plant protection compounds .
Synthesis Analysis
Trichloroacetyl chloride can be formed by reacting chlorine with acetyl chloride or acetaldehyde in the presence of activated charcoal . A research group succeeded in synthesizing a 97% yield of trichloroacetamide (a precursor for pharmaceuticals and polymers) by merely irradiating a mixture of perchloroethylene and a reactant (amine) with light .Molecular Structure Analysis
The molecular formula of Trichloroacetyl chloride is C2Cl4O . Its molecular weight is 181.833 Da .Chemical Reactions Analysis
Trichloroacetyl chloride can react with water to form trichloroacetic acid and hydrochloric acid . It can also be used with or without O2 as a source of Cl atoms .Physical And Chemical Properties Analysis
Trichloroacetyl chloride has a molecular weight of 181.833 g/mol . It has a density of 1.62 g/cm3 at 20 °C .Scientific Research Applications
Atmospheric Chemistry and Environmental Impact
Trichloroacetyl chloride is studied for its role as an alternative Cl atom precursor in atmospheric chemistry. It can be used with or without O2 to generate Cl atoms. Photolysis studies have shown that COCl2 and CO are major photolysis products. This compound is significant in understanding the atmospheric reactions and the environmental impact of chlorine-containing compounds .
Synthesis of Organic Compounds
In organic synthesis, Trichloroacetyl chloride is employed in the preparation of various organic intermediates. For instance, it is used in the synthesis of dihydro-1H-benzindoles and 3-alkylbenzoxazolones, which are valuable compounds in medicinal chemistry and material science .
Pharmaceutical Manufacturing
This chemical plays a crucial role in the pharmaceutical industry. It is utilized in the manufacture of pharmaceuticals, particularly in the formation of esters and anhydrides of trichloroacetic acid, which are precursors to more complex drug molecules .
Production of Plant Protection Compounds
Trichloroacetyl chloride is also significant in the production of plant protection compounds. These compounds play a vital role in agriculture by protecting crops from pests and diseases, thereby contributing to food security .
Rate Coefficient Determination
The compound is used in laboratory settings to determine Cl atom rate coefficients for various reactions. This is essential for understanding the kinetics of chemical reactions involving chlorine atoms, which has implications in both environmental science and industrial chemistry .
Safety and Toxicology Research
Research into the safety and toxicological effects of Trichloroacetyl chloride is critical. It has been studied for its acute health consequences and potential hazards in case of exposure. Understanding these effects is important for ensuring safe handling and use in industrial and laboratory environments .
Safety And Hazards
Future Directions
Trichloroacetyl chloride is being studied for its potential use in various applications. For instance, a collaboration between Kobe University’s Graduate School of Science and AGC Incorporated has succeeded in synthesizing various useful compounds from perchloroethylene, a solvent commonly used to dry clean clothes. The compounds they synthesized include pharmaceutical intermediates (trichloroacetamide, urea derivatives, and urethane derivatives) as well as a novel polyurethane containing a fluoroalkyl group .
properties
IUPAC Name |
2,2,2-trichloroacetyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2Cl4O/c3-1(7)2(4,5)6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PVFOMCVHYWHZJE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)(C(Cl)(Cl)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2Cl4O |
Source
|
| Record name | TRICHLOROACETYL CHLORIDE | |
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DSSTOX Substance ID |
DTXSID9034070 |
Source
|
| Record name | Trichloroacetyl chloride | |
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Molecular Weight |
181.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Trichloroacetyl chloride appears as a colorless volatile liquid with a strong odor. Denser than water. Contact severely irritates skin, eyes and mucous membranes. May be very toxic by ingestion and inhalation. May be combustible., Liquid that decomposes in water; [Hawley] |
Source
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| Record name | Trichloroacetyl chloride | |
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Boiling Point |
244 °F at 760 mmHg (EPA, 1998), 244 °F, 117.9 °C |
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Solubility |
Sol in ether, Sol in alcohol |
Source
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Density |
1.654 at 32 °F (EPA, 1998) - Denser than water; will sink, 1.6202 at 20 °C/4 °C |
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| Record name | TRICHLOROACETYL CHLORIDE | |
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Vapor Pressure |
21.3 [mmHg], 21.32 mm Hg @ 25 °C, determined from experimentally derived coefficients |
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| Record name | Trichloroacetyl chloride | |
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Product Name |
Trichloroacetyl chloride | |
Color/Form |
Liquid | |
CAS RN |
76-02-8 |
Source
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| Record name | TRICHLOROACETYL CHLORIDE | |
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Melting Point |
-31.8 °C |
Source
|
| Record name | TRICHLOROACETYL CHLORIDE | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of trichloroacetyl chloride?
A1: Trichloroacetyl chloride has the molecular formula C2Cl4O and a molecular weight of 163.83 g/mol.
Q2: Is there spectroscopic data available for trichloroacetyl chloride?
A2: Yes, trichloroacetyl chloride has been characterized using various spectroscopic techniques. For instance, researchers used infrared (IR) spectroscopy to quantify trichloroacetyl chloride in titanium tetrachloride samples []. Photoelectron spectroscopy has also been employed to characterize dichloroketene, a compound generated from the dechlorination of trichloroacetyl chloride in the gas phase [].
Q3: What is known about the stability of trichloroacetyl chloride?
A3: Trichloroacetyl chloride is known to be reactive and readily undergoes hydrolysis in the presence of water []. It rearranges to trichloroacetyl chloride at temperatures above 60°C [].
Q4: How is trichloroacetyl chloride utilized in organic synthesis?
A4: Trichloroacetyl chloride acts as a versatile reagent in various organic reactions. It serves as a precursor for dichloroketene, enabling the synthesis of 1,4-dichloro-1,3-butadienes from terminal alkynes in the presence of rhodium catalysts []. This reaction demonstrates high stereoselectivity, yielding primarily the (Z,Z)-isomer of the diene.
Q5: Can trichloroacetyl chloride be used to synthesize heterocycles?
A5: Yes, trichloroacetyl chloride participates in the synthesis of heterocyclic compounds. For example, it reacts with acrylonitrile in the presence of a copper chloride catalyst to yield 3,5,6-trichloro-2-pyridinol [, ]. Additionally, the reaction of trichloroacetyl chloride with trialkyl orthoacetates and orthopropionates yields 1,1,1-trichloro-4,4-diethoxy-3-buten-2-one and trichloroacetylacetate derivatives, respectively. These compounds serve as valuable intermediates in the regiospecific preparation of isoxazoles and pyrazoles through cyclocondensation reactions with hydroxylamine and hydrazines [].
Q6: How does trichloroacetyl chloride react with enamines?
A6: The reaction of trichloroacetyl chloride with enamines exhibits interesting reactivity patterns. In the presence of a zinc catalyst, trichloroacetyl chloride reacts with pyrrolidine and morpholine enamines of cyclohexanone and cyclopentanone to afford diacylated enamines []. This diacylation, occurring at both the α and α′-positions of the enamine, is attributed to the high reactivity of trichloroacetyl chloride. Notably, morpholine enamines tend to yield more stable diacylated products compared to pyrrolidine enamines.
Q7: Can trichloroacetyl chloride facilitate the synthesis of α,α,γ-trichloroalkanoic acids?
A7: Yes, α,α,γ-Trichloroalkanoic acids can be efficiently synthesized via the dichlorotris(triphenylphosphine)ruthenium(II)-catalyzed addition of trichloroacetyl chloride to olefins, followed by hydrolysis of the resulting α,α,γ-trichloro-substituted acid chlorides [].
Q8: Have computational methods been applied to study trichloroacetyl chloride?
A8: Yes, ab initio calculations have been employed to investigate the atmospheric oxidation mechanism of tetrachloroethylene, a process potentially involving trichloroacetyl chloride as an intermediate []. These calculations provide insights into the energetics and reaction pathways associated with the formation and subsequent reactions of trichloroacetyl chloride in the atmosphere.
Q9: How do structural modifications affect the reactivity of trichloroacetyl chloride?
A9: The high reactivity of trichloroacetyl chloride is attributed to the presence of three electron-withdrawing chlorine atoms, which enhance the electrophilicity of the carbonyl carbon. Replacing chlorine atoms with less electronegative substituents is expected to decrease the reactivity of the acyl chloride group.
Q10: What are the known safety concerns associated with trichloroacetyl chloride?
A10: Trichloroacetyl chloride is corrosive and requires careful handling. Occupational exposure to trichloroacetyl chloride, potentially alongside ozone and phosgene, has been linked to respiratory and systemic illness in factory workers []. Symptoms included eye and respiratory tract irritation, headache, fever, and gastrointestinal disturbances.
Q11: What is the atmospheric fate of trichloroacetyl chloride?
A11: Trichloroacetyl chloride is expected to be hydrolyzed in the atmosphere, primarily by reaction with water vapor []. This hydrolysis leads to the formation of trichloroacetic acid and hydrochloric acid.
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